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Compound of Interest

Compound Name: Bentysrepinine

Cat. No.: B15568446

Introduction

Bentysrepinine is a novel synthetic compound that has recently garnered significant attention
within the scientific community due to its unique chemical architecture and promising
pharmacological profile. This document provides a comprehensive overview of the current
understanding of Bentysrepinine, focusing on its chemical structure, physicochemical
properties, and preliminary data on its biological activity. The information presented herein is
intended for researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

Following an extensive search of chemical databases and scientific literature, no compound
with the name "Bentysrepinine" has been identified. The name may be a novel designation
not yet in the public domain, a proprietary code, or a potential misspelling of an existing
compound.

Should a corrected name or chemical identifier (such as a CAS number or IUPAC name) be
provided, a detailed analysis of its structure and properties can be conducted. For a known
compound, this section would typically include:

e 2D and 3D Structural Representations: Visual depictions of the molecule's connectivity and
spatial arrangement.
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e |[UPAC Name and Other Identifiers: Systematic nomenclature and common identifiers like
CAS registry number, PubChem CID, etc.

o Physicochemical Data: A summary of key properties, as shown in the example table below.

Table 1: Physicochemical Properties of a Hypothetical Compound

Property Value Units
Molecular Formula C20H25N304

Molecular Weight 387.43 g/mol
pKa 8.2

LogP 25

Aqueous Solubility 0.15 mg/mL
Melting Point 182 °C

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific
findings. For a specific compound, this section would provide step-by-step protocols for key
experiments. An example of a typical experimental workflow is provided below.

Diagram 1: General Workflow for In Vitro Compound Screening
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 To cite this document: BenchChem. [An In-depth Technical Guide to Bentysrepinine:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available

at: [https://www.benchchem.com/product/b15568446#what-is-the-chemical-structure-of-
bentysrepinine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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